2-Amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioic acid
2-Amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioic acid
2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid is a natural product found in Homo sapiens with data available.
2-Amino-3-carboxymuconic acid semialdehyde is a metabolite found in or produced by Saccharomyces cerevisiae.
2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate is a metabolite found in or produced by Saccharomyces cerevisiae.
2-Amino-3-carboxymuconic acid semialdehyde is a metabolite found in or produced by Saccharomyces cerevisiae.
2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
16597-58-3
VCID:
VC21018094
InChI:
InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13)
SMILES:
C(=CC(=C(C(=O)O)N)C(=O)O)C=O
Molecular Formula:
C7H7NO5
Molecular Weight:
185.13 g/mol
2-Amino-3-(3-oxoprop-1-en-1-yl)but-2-enedioic acid
CAS No.: 16597-58-3
Cat. No.: VC21018094
Molecular Formula: C7H7NO5
Molecular Weight: 185.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid is a natural product found in Homo sapiens with data available. 2-Amino-3-carboxymuconic acid semialdehyde is a metabolite found in or produced by Saccharomyces cerevisiae. 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 16597-58-3 |
| Molecular Formula | C7H7NO5 |
| Molecular Weight | 185.13 g/mol |
| IUPAC Name | 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid |
| Standard InChI | InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13) |
| Standard InChI Key | KACPVQQHDVBVFC-UHFFFAOYSA-N |
| Isomeric SMILES | C(=C\C(=C(/C(=O)O)\N)\C(=O)O)\C=O |
| SMILES | C(=CC(=C(C(=O)O)N)C(=O)O)C=O |
| Canonical SMILES | C(=CC(=C(C(=O)O)N)C(=O)O)C=O |
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